Cas no 487058-91-3 (5-Chloro-1-(4-iodophenyl)-1-oxopentane)

5-Chloro-1-(4-iodophenyl)-1-oxopentane is a halogenated ketone compound featuring both chloro and iodo functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure, incorporating an aromatic iodophenyl moiety and an aliphatic chloroalkyl chain, allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and further derivatization. The presence of iodine enhances its utility in metal-catalyzed transformations, such as Suzuki or Sonogashira couplings, while the carbonyl group provides a handle for subsequent modifications. This compound is particularly valuable in pharmaceutical and materials research, where precise functionalization is critical. Its stability under standard conditions ensures reliable handling and storage.
5-Chloro-1-(4-iodophenyl)-1-oxopentane structure
487058-91-3 structure
Product Name:5-Chloro-1-(4-iodophenyl)-1-oxopentane
CAS No:487058-91-3
MF:C11H12ClIO
MW:322.569854736328
CID:932065
PubChem ID:22049030
Update Time:2025-05-27

5-Chloro-1-(4-iodophenyl)-1-oxopentane Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(4-iodophenyl)-1-oxopentane
    • 5-chloro-1-(4-iodophenyl)pentan-1-one
    • AG-F-64631
    • CTK4J0959
    • KB-197231
    • SureCN5660591
    • AKOS016019660
    • 1-(4-iodophenyl)-5-chloro-1-pentanone
    • 487058-91-3
    • LAHAZNILDJWEJK-UHFFFAOYSA-N
    • MFCD07699528
    • DB-196385
    • SCHEMBL5660591
    • DTXSID60622000
    • MDL: MFCD07699528
    • Inchi: 1S/C11H12ClIO/c12-8-2-1-3-11(14)9-4-6-10(13)7-5-9/h4-7H,1-3,8H2
    • InChI Key: LAHAZNILDJWEJK-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(CCCCCl)=O

Computed Properties

  • Exact Mass: 321.96200
  • Monoisotopic Mass: 321.96214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.88300

5-Chloro-1-(4-iodophenyl)-1-oxopentane Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

5-Chloro-1-(4-iodophenyl)-1-oxopentane Pricemore >>

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Additional information on 5-Chloro-1-(4-iodophenyl)-1-oxopentane

Comprehensive Overview of 5-Chloro-1-(4-iodophenyl)-1-oxopentane (CAS No. 487058-91-3): Properties, Applications, and Research Insights

5-Chloro-1-(4-iodophenyl)-1-oxopentane (CAS No. 487058-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its chloro and iodo substituents, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C11H12ClIO, highlights the presence of halogen atoms, which are often leveraged in cross-coupling reactions and drug discovery.

In recent years, the demand for halogenated compounds like 5-Chloro-1-(4-iodophenyl)-1-oxopentane has surged, driven by their role in medicinal chemistry and material science. Researchers are particularly interested in its potential as a building block for biologically active molecules, including enzyme inhibitors and receptor modulators. The compound’s iodophenyl moiety is especially valuable for Pd-catalyzed reactions, a hot topic in green chemistry and sustainable synthesis.

The physicochemical properties of CAS No. 487058-91-3 make it suitable for various experimental conditions. Its moderate solubility in organic solvents like dichloromethane and tetrahydrofuran facilitates its use in high-throughput screening and combinatorial chemistry. Additionally, its stability under ambient conditions ensures reliable performance in multi-step syntheses, a critical factor for industrial-scale applications.

From an SEO perspective, users frequently search for terms such as "synthesis of 5-Chloro-1-(4-iodophenyl)-1-oxopentane", "CAS 487058-91-3 suppliers", and "applications of iodophenyl derivatives". These queries reflect the growing interest in custom synthesis and specialty chemicals. Addressing these topics, this compound is often sourced for academic research and patented formulations, aligning with trends in personalized medicine and targeted drug delivery.

Another key area of interest is the compound’s role in photodynamic therapy (PDT) and diagnostic imaging. The iodine atom in 5-Chloro-1-(4-iodophenyl)-1-oxopentane provides opportunities for radioactive labeling, a technique widely explored in cancer research. This aligns with the broader scientific community’s focus on theranostics—a fusion of therapy and diagnostics—which is a trending topic in biomedical journals and grant proposals.

In summary, 5-Chloro-1-(4-iodophenyl)-1-oxopentane (CAS No. 487058-91-3) is a multifaceted compound with applications spanning drug development, catalysis, and advanced materials. Its relevance to contemporary research themes, such as sustainable chemistry and precision medicine, ensures its continued prominence in scientific literature. For laboratories and manufacturers, understanding its properties and potential is essential for leveraging its full capabilities.

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